1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of pyrrolone derivatives and has been extensively studied for its possible applications in the treatment of various diseases.
Mechanism of Action
The mechanism of action of this compound is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes, such as matrix metalloproteinases (MMPs) and histone deacetylases (HDACs). MMPs are involved in the degradation of extracellular matrix proteins and play a crucial role in tumor invasion and metastasis. HDACs are involved in the regulation of gene expression and have been implicated in the development of various diseases, including cancer and neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth and metastasis, and reduce inflammation. It has also been shown to increase the levels of reactive oxygen species (ROS) in cancer cells, which can lead to oxidative stress and cell death.
Advantages and Limitations for Lab Experiments
One of the advantages of using this compound in lab experiments is its potent antitumor activity. It can be used to test the efficacy of potential cancer drugs and to study the mechanisms of tumor growth and metastasis. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has shown significant potential in the treatment of various diseases. Future research could focus on improving the solubility of the compound to make it more suitable for in vivo studies. Additionally, further studies could be conducted to elucidate the mechanism of action of the compound and to identify potential targets for drug development. Finally, clinical trials could be conducted to evaluate the safety and efficacy of the compound in humans.
Synthesis Methods
The synthesis of this compound involves the reaction of 6-fluoro-1,3-benzothiazol-2-amine and 4-fluorobenzoyl chloride in the presence of a base to form the intermediate product. The intermediate product is then reacted with 4-methoxyphenylacetic acid and acetic anhydride to obtain the final product.
Scientific Research Applications
This compound has been extensively studied for its potential application in the treatment of various diseases, including cancer, Alzheimer's disease, and inflammation. The compound has been found to exhibit potent antitumor activity in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to inhibit the activity of beta-amyloid, a protein that plays a crucial role in the development of Alzheimer's disease.
properties
Product Name |
1-(6-fluoro-1,3-benzothiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one |
---|---|
Molecular Formula |
C25H16F2N2O4S |
Molecular Weight |
478.5 g/mol |
IUPAC Name |
(4E)-1-(6-fluoro-1,3-benzothiazol-2-yl)-4-[(4-fluorophenyl)-hydroxymethylidene]-5-(4-methoxyphenyl)pyrrolidine-2,3-dione |
InChI |
InChI=1S/C25H16F2N2O4S/c1-33-17-9-4-13(5-10-17)21-20(22(30)14-2-6-15(26)7-3-14)23(31)24(32)29(21)25-28-18-11-8-16(27)12-19(18)34-25/h2-12,21,30H,1H3/b22-20+ |
InChI Key |
IODVGJPRCAFHAP-LSDHQDQOSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)F)\O)/C(=O)C(=O)N2C4=NC5=C(S4)C=C(C=C5)F |
SMILES |
COC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)F)O)C(=O)C(=O)N2C4=NC5=C(S4)C=C(C=C5)F |
Canonical SMILES |
COC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)F)O)C(=O)C(=O)N2C4=NC5=C(S4)C=C(C=C5)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.